Cas no 1261963-85-2 (4-Chloro-2-(4-ethylthiophenyl)benzoic acid)

• Product Name: 4-Chloro-2-(4-ethylthiophenyl)benzoic acid
• CAS No: 1261963-85-2
• MF: C₁₅H₁₃ClO₂S
• MW: 292.780522108078
• MDL: MFCD18321452
• CID: 2766384
• PubChem ID: 53227324
• Update Time: 2025-04-21

4-Chloro-2-(4-ethylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-(4-ETHYLTHIOPHENYL)BENZOIC ACID
• 4-chloro-2-(4-ethylsulfanylphenyl)benzoic acid
• 1261963-85-2
• MFCD18321452
• 4-Chloro-2-(4-ethylthiophenyl)benzoic acid, 95%
• 4-Chloro-2-(4-ethylthiophenyl)benzoic acid

• MDL： MFCD18321452
• Inchi： 1S/C15H13ClO2S/c1-2-19-12-6-3-10(4-7-12)14-9-11(16)5-8-13(14)15(17)18/h3-9H,2H2,1H3,(H,17,18)
• InChI Key： PLSKMBDPTZADLS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1C=CC(=CC=1)SCC

Computed Properties

• Exact Mass: 292.0324785Da
• Monoisotopic Mass: 292.0324785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 62.6Ų